N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H13FN2O2/c15-11-5-3-9(4-6-11)13-7-12(17-19-13)8-16-14(18)10-1-2-10/h3-7,10H,1-2,8H2,(H,16,18)
• InChI Key: KFMUOCQKLQCAQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)cyclopropanecarboxamide is a compound that has attracted a lot of attention in the scientific community due to its potential applications in various fields. This compound is a cyclopropane derivative that has been synthesized using various methods. It has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Anti-Breast Cancer Activity

The synthesized compound demonstrates potential as an anti-breast cancer agent. Molecular docking studies indicate that its binding affinity to the human estrogen alpha receptor (ERα) is comparable to that of 4-OHT (a native ligand). .

Antitubercular Activity

Given the compound’s structural features, it might exhibit antitubercular effects. Researchers have explored related derivatives against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG). .